Cas no 321574-39-4 (2-{4-[(benzenesulfonyl)methyl]-3,5-dimethyl-1H-pyrazol-1-yl}-3-chloro-5-(trifluoromethyl)pyridine)

• Product Name: 2-{4-[(benzenesulfonyl)methyl]-3,5-dimethyl-1H-pyrazol-1-yl}-3-chloro-5-(trifluoromethyl)pyridine
• CAS No: 321574-39-4
• MF: C₁₈H₁₅ClF₃N₃O₂S
• MW: 429.843812227249
• CID: 5165586
• Update Time: 2026-03-04

2-{4-[(benzenesulfonyl)methyl]-3,5-dimethyl-1H-pyrazol-1-yl}-3-chloro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)-5-(TRIFLUOROMETHYL)PYRIDINE
• (1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-3,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYL PHENYL SULFONE
• 2-{4-[(benzenesulfonyl)methyl]-3,5-dimethyl-1H-pyrazol-1-yl}-3-chloro-5-(trifluoromethyl)pyridine
• Pyridine, 3-chloro-2-[3,5-dimethyl-4-[(phenylsulfonyl)methyl]-1H-pyrazol-1-yl]-5-(trifluoromethyl)-
• 2-[4-(benzenesulfonylmethyl)-3,5-dimethylpyrazol-1-yl]-3-chloro-5-(trifluoromethyl)pyridine
• Bionet2_000888
• HMS1366I08
• {1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3,5-dimethyl-1H-pyrazol-4-yl}methyl phenyl sulfone

• Inchi： 1S/C18H15ClF3N3O2S/c1-11-15(10-28(26,27)14-6-4-3-5-7-14)12(2)25(24-11)17-16(19)8-13(9-23-17)18(20,21)22/h3-9H,10H2,1-2H3
• InChI Key： CGDTWAYEHDXKMC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C(C)=C(C(C)=N1)CS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 637
• XLogP3: 4.2
• Topological Polar Surface Area: 73.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 2-{4-[(benzenesulfonyl)methyl]-3,5-dimethyl-1H-pyrazol-1-yl}-3-chloro-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-{4-[(benzenesulfonyl)methyl]-3,5-dimethyl-1H-pyrazol-1-yl}-3-chloro-5-(trifluoromethyl)pyridine (CAS No. 321574-39-4)

In the realm of specialized chemical compounds, 2-{4-[(benzenesulfonyl)methyl]-3,5-dimethyl-1H-pyrazol-1-yl}-3-chloro-5-(trifluoromethyl)pyridine (CAS No. 321574-39-4) stands out as a structurally complex and functionally significant molecule. This compound, often referred to in abbreviated forms in research circles, integrates a pyrazole core with a pyridine backbone, modified with benzenesulfonyl, chloro, and trifluoromethyl substituents. Its unique architecture makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents.

The molecular structure of CAS 321574-39-4 features a 3,5-dimethyl-1H-pyrazole moiety linked to a 3-chloro-5-(trifluoromethyl)pyridine via a benzenesulfonylmethyl bridge. This configuration imparts distinct electronic and steric properties, which are critical for its interactions in biological systems. Researchers have explored its potential as a kinase inhibitor or receptor modulator, aligning with current trends in targeted drug discovery. The inclusion of a trifluoromethyl group enhances metabolic stability, a sought-after trait in modern medicinal chemistry.

Recent advancements in AI-driven drug design and computational chemistry have spurred renewed interest in compounds like 2-{4-[(benzenesulfonyl)methyl]-3,5-dimethyl-1H-pyrazol-1-yl}-3-chloro-5-(trifluoromethyl)pyridine. Machine learning models now predict its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) with high accuracy, addressing common user queries about its bioavailability and safety profile. These innovations streamline the compound’s application in preclinical studies, reducing time and costs associated with traditional trial-and-error approaches.

From a synthetic perspective, the preparation of CAS 321574-39-4 involves multi-step organic reactions, including Suzuki coupling and nucleophilic substitution. Its sulfonyl and halogenated groups offer versatile sites for further derivatization, a feature frequently highlighted in patent literature. Environmental concerns around fluorinated compounds have also prompted studies into its green synthesis methods, resonating with the growing demand for sustainable chemistry practices.

In agrochemical applications, this compound’s heterocyclic framework demonstrates efficacy as a pesticide intermediate, particularly against resistant pest strains. Its mode of action, often linked to enzyme inhibition, aligns with industry efforts to develop low-residue crop protection solutions. Regulatory bodies scrutinize such compounds for ecotoxicological impacts, a topic increasingly searched by stakeholders in the agricultural biotechnology sector.

Analytical characterization of 321574-39-4 relies on techniques like HPLC-MS and NMR spectroscopy, ensuring purity and structural verification. These methods are pivotal for quality control, especially when the compound is utilized in high-throughput screening assays. Discussions in online forums often center on optimizing these protocols, reflecting the compound’s niche yet expanding role in R&D pipelines.

To conclude, 2-{4-[(benzenesulfonyl)methyl]-3,5-dimethyl-1H-pyrazol-1-yl}-3-chloro-5-(trifluoromethyl)pyridine exemplifies the intersection of structural ingenuity and applied science. Its versatility across pharmaceuticals and agrochemicals, coupled with advancements in computational modeling and sustainable synthesis, positions it as a compound of enduring relevance. Future research will likely explore its polypharmacology potential, answering emerging questions about multi-target drug development.